Cas no 18804-36-9 (7-chlorohept-1-yne)

7-Chlorohept-1-yne (CAS 14267-92-6) is a halogenated alkyne compound featuring a terminal triple bond and a chloro substituent at the 7-position. This structure makes it a versatile intermediate in organic synthesis, particularly for carbon-carbon coupling reactions such as Sonogashira or click chemistry. The chloro group allows further functionalization via nucleophilic substitution, while the alkyne moiety enables cycloadditions or polymerization. Its linear C7 chain offers flexibility in constructing larger molecular frameworks. The compound is typically handled under inert conditions due to the reactivity of the alkyne group. It finds applications in pharmaceutical, agrochemical, and materials science research as a building block for complex molecules.
7-chlorohept-1-yne structure
7-chlorohept-1-yne structure
Product Name:7-chlorohept-1-yne
CAS No:18804-36-9
MF:C7H11Cl
MW:130.615241289139
MDL:MFCD19232028
CID:195301
PubChem ID:272000
Update Time:2025-06-07

7-chlorohept-1-yne Chemical and Physical Properties

Names and Identifiers

    • 1-Heptyne, 7-chloro-
    • 7-chlorohept-1-yne
    • 1-Chlor-6-heptin
    • 1-Chlor-hept-6-in
    • 7-Chlor-hept-1-in
    • 7-Chlorheptin-(1)
    • 7-chloro-hept-1-yne
    • AC1L6R5Z
    • AC1Q3ULW
    • AG-E-36948
    • AR-1H3386
    • chloro-1 heptyne-6
    • CTK0I0261
    • NSC116031
    • EN300-333519
    • NSC-116031
    • AKOS006382360
    • 18804-36-9
    • DTXSID40297452
    • MFCD19232028
    • 1-chloro-6-heptyne
    • SY220544
    • SCHEMBL3679794
    • 7-chloro-1-heptyne
    • G61131
    • MDL: MFCD19232028
    • Inchi: 1S/C7H11Cl/c1-2-3-4-5-6-7-8/h1H,3-7H2
    • InChI Key: JHURUSBTPUNQSC-UHFFFAOYSA-N
    • SMILES: ClCCCCCC#C

Computed Properties

  • Exact Mass: 130.05503
  • Monoisotopic Mass: 130.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 77.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.938
  • Boiling Point: 164.8°Cat760mmHg
  • Flash Point: 49.2°C
  • Refractive Index: 1.446
  • PSA: 0
  • LogP: 2.41880

7-chlorohept-1-yne Pricemore >>

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$ 50.00 2022-06-06
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7-chlorohept-1-yne Related Literature

  • 1. Flash vacuum pyrolysis over magnesium. Part 1. Pyrolysis of benzylic, other aryl/alkyl and aliphatic halides
    R. Alan Aitken,Philip K. G. Hodgson,John J. Morrison,Adebayo O. Oyewale J. Chem. Soc. Perkin Trans. 1 2002 402
  • 2. Synthesis of alkenyl sulphoxides by intramolecular and intermolecular addition of sulphenic acids to alkynes
    Richard Bell,Peter D. Cottam,John Davies,D. Neville Jones J. Chem. Soc. Perkin Trans. 1 1981 2106
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